Cas no 2445-82-1 (2H-1-Benzopyran-2-one,3-methyl-)

2H-1-Benzopyran-2-one, 3-methyl-, also known as 3-methylcoumarin, is a synthetic organic compound belonging to the coumarin family. It features a benzopyrone core structure with a methyl substituent at the 3-position, enhancing its stability and reactivity profile. This compound is widely utilized in organic synthesis, fragrance formulations, and as a precursor for pharmaceuticals and agrochemicals. Its well-defined molecular structure ensures consistent performance in applications requiring precise chemical interactions. The methyl group improves solubility in organic solvents, facilitating its use in various industrial processes. Due to its versatility and reliability, 3-methylcoumarin is a valuable intermediate in research and manufacturing.
2H-1-Benzopyran-2-one,3-methyl- structure
2445-82-1 structure
Product Name:2H-1-Benzopyran-2-one,3-methyl-
CAS No:2445-82-1
MF:C10H8O2
MW:160.169322967529
MDL:MFCD00059758
CID:257336
PubChem ID:17130
Update Time:2025-05-27

2H-1-Benzopyran-2-one,3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,3-methyl-
    • 3-METHYL-CHROMEN-2-ONE
    • 3-METHYL-1H-1-BENZOPYRAN-2-ONE
    • 3-methyl-2h-1-benzopyran-2-on
    • 3-methyl-2h-1-benzopyran-2-one
    • 3-methyl-2H-chromen-2-one
    • 3-Methyl-2-oxo-2H-benzopyran
    • 3-Methyl-2-oxochromene
    • 3-methylchromen-2-one
    • 3-methyl-coumari
    • 3-methylcoumarin
    • 3-methylcoumarine
    • 3-Methyl-cumarin
    • 2H-1-Benzopyran-2-one, methyl-
    • DTXSID201031385
    • 3-Methylcumarin
    • MFCD00059758
    • NSC 65664
    • FT-0745305
    • NSC65664
    • 9PCU0P29Z3
    • NCIOpen2_000275
    • SY308503
    • NSC-65664
    • 2445-82-1
    • 3-Methyl-2H-chromen-2-one #
    • SCHEMBL30023
    • methylcoumarin
    • METHYLCOUMARIN, 3-
    • F72673
    • COUMARIN, 3-METHYL-
    • 1333-47-7
    • Methyl-2-benzopyrone
    • AKOS006271530
    • Q27272861
    • BRN 0122776
    • UNII-5HV5045SSF
    • NS00047711
    • 5-17-10-00165 (Beilstein Handbook Reference)
    • EINECS 219-498-8
    • 2H-1-Benzopyran-2-one, 3-methyl-
    • EINECS 215-592-8
    • 5HV5045SSF
    • VIIIJFZJKFXOGG-UHFFFAOYSA-N
    • 10.14272/VIIIJFZJKFXOGG-UHFFFAOYSA-N.1
    • doi:10.14272/VIIIJFZJKFXOGG-UHFFFAOYSA-N.1
    • UNII-9PCU0P29Z3
    • MDL： MFCD00059758
    • Inchi： 1S/C10H8O2/c1-7-6-8-4-2-3-5-9(8)12-10(7)11/h2-6H,1H3
    • InChI Key： VIIIJFZJKFXOGG-UHFFFAOYSA-N
    • SMILES： O1C(C(C)=CC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 160.05200
  • Monoisotopic Mass: 160.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.0924 (rough estimate)
  • Melting Point: 91°C
  • Boiling Point: 292.5°C (estimate)
  • Flash Point: 120.6°C
  • Refractive Index: 1.5300 (estimate)
  • PSA: 30.21000
  • LogP: 2.10140

2H-1-Benzopyran-2-one,3-methyl- Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2H-1-Benzopyran-2-one,3-methyl- Pricemore >>

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